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Compound of Interest

Compound Name: (2,4,6-Trimethoxyphenyl)methanol

Cat. No.: B1330764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2,4,6-Trimethoxyphenyl)methanol, a substituted aromatic alcohol, represents a core

structural motif of interest in medicinal chemistry and drug discovery. The presence of the

electron-rich 2,4,6-trimethoxyphenyl group imparts specific chemical properties that make it a

valuable building block for the synthesis of a variety of complex molecules. This technical guide

provides a comprehensive overview of the key identifiers, physicochemical properties, synthetic

considerations, and potential biological relevance of (2,4,6-Trimethoxyphenyl)methanol,
tailored for professionals in the field of chemical and pharmaceutical research.

Chemical Identifiers and Physicochemical
Properties
A clear identification of a chemical entity is fundamental for research and development. The

following tables summarize the key identifiers and reported physical properties for (2,4,6-
Trimethoxyphenyl)methanol.

Table 1: Chemical Identifiers for (2,4,6-Trimethoxyphenyl)methanol
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Identifier Value

CAS Number 61040-78-6[1]

IUPAC Name (2,4,6-trimethoxyphenyl)methanol[1]

Molecular Formula C₁₀H₁₄O₄[1]

InChI
1S/C10H14O4/c1-12-7-4-9(13-2)8(6-11)10(5-

7)14-3/h4-5,11H,6H2,1-3H3[1]

InChIKey CFXXBVNHYJQNKS-UHFFFAOYSA-N[1]

Canonical SMILES COC1=CC(=C(C(=C1)OC)CO)OC

Table 2: Physicochemical Data for (2,4,6-Trimethoxyphenyl)methanol

Property Value

Molecular Weight 198.22 g/mol

Physical Form Solid[1]

Melting Point 60 °C

Synthesis and Experimental Protocols
The synthesis of (2,4,6-Trimethoxyphenyl)methanol can be readily achieved through the

reduction of its corresponding aldehyde, 2,4,6-trimethoxybenzaldehyde. This transformation is

a standard procedure in organic chemistry, often employing mild reducing agents.

Experimental Protocol: Reduction of 2,4,6-
Trimethoxybenzaldehyde
This protocol is based on established methods for the reduction of aromatic aldehydes.

Materials:

2,4,6-Trimethoxybenzaldehyde
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Sodium borohydride (NaBH₄)

Methanol (MeOH)

Dichloromethane (DCM)

Saturated aqueous ammonium chloride (NH₄Cl)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 2,4,6-trimethoxybenzaldehyde (1.0 eq) in methanol.

Cool the solution to 0 °C in an ice bath.

Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the starting material is consumed, quench the reaction by the slow addition of

saturated aqueous ammonium chloride.

Remove the methanol under reduced pressure using a rotary evaporator.

Extract the aqueous residue with dichloromethane (3 x volumes).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.
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The crude (2,4,6-Trimethoxyphenyl)methanol can be purified by column chromatography

on silica gel.
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Starting Material Reagents Workup & Purification Product

2,4,6-Trimethoxybenzaldehyde 1. NaBH4, MeOH, 0 °CReduction 2. aq. NH4Cl (quench) Extraction with DCM Column Chromatography (2,4,6-Trimethoxyphenyl)methanol
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Hypothetical Signaling Pathway for a (2,4,6-Trimethoxyphenyl)methanol Derivative

(2,4,6-Trimethoxyphenyl)
Derivative

α/β-Tubulin Dimers

Binds to Colchicine Site

Microtubule Polymerization

Inhibits

Mitotic Spindle Formation

G2/M Phase Arrest

Disruption leads to

Apoptosis

Induces

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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